Cas no 1417794-07-0 (5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride)

• Product Name: 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride
• CAS No: 1417794-07-0
• MF: C₉H₁₃Cl₂N₃S
• MW: 266.190618276596
• CID: 2091844
• PubChem ID: 71303718
• Update Time: 2025-10-27

5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride
• Pyrimidine, 5-chloro-2-[(3-pyrrolidinylmethyl)thio]-, hydrochloride (1:1)
• SB59036
• DB-242309
• AKOS024464251
• 5-Chloro-2-(pyrrolidin-3-ylmethylsulfanyl)-pyrimidine hydrochloride
• 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidinehydrochloride
• 1417794-07-0
• 5-chloro-2-(pyrrolidin-3-ylmethylsulfanyl)pyrimidine;hydrochloride
• G71237

• MDL： MFCD22631757
• Inchi： 1S/C9H12ClN3S.ClH/c10-8-4-12-9(13-5-8)14-6-7-1-2-11-3-7;/h4-5,7,11H,1-3,6H2;1H
• InChI Key： VPFCMFSYWWKTFS-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)SCC1CNCC1.Cl

Computed Properties

• Exact Mass: 265.0207240g/mol
• Monoisotopic Mass: 265.0207240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride

Research Brief on 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine Hydrochloride (CAS: 1417794-07-0)

5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride (CAS: 1417794-07-0) is a small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine core and pyrrolidine-thioether side chain, has shown promising potential as a building block for drug discovery and as a modulator of biological targets. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further pharmaceutical development.

The synthesis of 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular structure, featuring a chloro-substituted pyrimidine and a thioether-linked pyrrolidine, suggests potential interactions with enzymes and receptors involved in various disease pathways.

Recent pharmacological evaluations have highlighted the compound's activity against kinase targets, particularly those implicated in cancer and inflammatory diseases. In vitro assays demonstrate its ability to inhibit specific kinases at micromolar concentrations, making it a valuable tool for probing kinase signaling networks. Additionally, its physicochemical properties, such as solubility and stability, have been characterized to assess its suitability for further drug development. These studies underscore the compound's versatility as both a research tool and a potential therapeutic agent.

Ongoing research is focused on derivatizing 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride to enhance its potency and selectivity. Computational modeling and crystallographic studies are being employed to elucidate its binding modes with target proteins. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are under investigation to evaluate its potential as a lead compound. These efforts aim to translate the compound's promising in vitro activity into clinically relevant outcomes.

In conclusion, 5-Chloro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride (CAS: 1417794-07-0) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a compelling candidate for further exploration. As synthetic methodologies advance and mechanistic studies deepen, this compound is poised to contribute significantly to the development of novel therapeutics for challenging diseases.